TC-MCH 7c
TC-MCH 7c
Potent, selective melanin-concentrating hormone receptor 1 (MCH1R) antagonist (IC50= 5.6 nM in hMCH1R-expressing CHO cells). Displays selectivity for MCH1R over MCH2R (IC50 = > 10 μM). Decreases body weight in a mouse model of diet-induced obesity. Brain penetrant; orally active.
Brand Name:
Vulcanchem
CAS No.:
864756-35-4
VCID:
VC0004863
InChI:
InChI=1S/C24H25FN2O3/c25-20-5-3-19(4-6-20)18-30-23-11-14-27(24(28)17-23)21-7-9-22(10-8-21)29-16-15-26-12-1-2-13-26/h3-11,14,17H,1-2,12-13,15-16,18H2
SMILES:
C1CCN(C1)CCOC2=CC=C(C=C2)N3C=CC(=CC3=O)OCC4=CC=C(C=C4)F
Molecular Formula:
C24H25FN2O3
Molecular Weight:
408.5 g/mol
TC-MCH 7c
CAS No.: 864756-35-4
Inhibitors
VCID: VC0004863
Molecular Formula: C24H25FN2O3
Molecular Weight: 408.5 g/mol
| CAS No. | 864756-35-4 |
|---|---|
| Product Name | TC-MCH 7c |
| Molecular Formula | C24H25FN2O3 |
| Molecular Weight | 408.5 g/mol |
| IUPAC Name | 4-[(4-fluorophenyl)methoxy]-1-[4-(2-pyrrolidin-1-ylethoxy)phenyl]pyridin-2-one |
| Standard InChI | InChI=1S/C24H25FN2O3/c25-20-5-3-19(4-6-20)18-30-23-11-14-27(24(28)17-23)21-7-9-22(10-8-21)29-16-15-26-12-1-2-13-26/h3-11,14,17H,1-2,12-13,15-16,18H2 |
| Standard InChIKey | ANCFKYJMXNMYNZ-UHFFFAOYSA-N |
| SMILES | C1CCN(C1)CCOC2=CC=C(C=C2)N3C=CC(=CC3=O)OCC4=CC=C(C=C4)F |
| Canonical SMILES | C1CCN(C1)CCOC2=CC=C(C=C2)N3C=CC(=CC3=O)OCC4=CC=C(C=C4)F |
| Description | Potent, selective melanin-concentrating hormone receptor 1 (MCH1R) antagonist (IC50= 5.6 nM in hMCH1R-expressing CHO cells). Displays selectivity for MCH1R over MCH2R (IC50 = > 10 μM). Decreases body weight in a mouse model of diet-induced obesity. Brain penetrant; orally active. |
| Synonyms | 4-[(4-Fluorophenyl)methoxy]-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-2(1H)-pyridinone |
| PubChem Compound | 11654412 |
| Last Modified | Nov 11 2021 |
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